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Compound of Interest

Compound Name:
3-(Ethoxymethylene)pentane-2,4-

dione

Cat. No.: B1267616 Get Quote

An In-depth Technical Guide to 3-
(Ethoxymethylene)pentane-2,4-dione
This technical guide provides a comprehensive overview of the chemical structure, IUPAC

nomenclature, physicochemical properties, synthesis, and reactivity of 3-
(Ethoxymethylene)pentane-2,4-dione. This document is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis.

Chemical Structure and IUPAC Name
The chemical structure of 3-(Ethoxymethylene)pentane-2,4-dione is characterized by a

pentane-2,4-dione backbone with an ethoxymethylene group attached to the third carbon.

Chemical Structure:

The correct IUPAC name for this compound is 3-(ethoxymethylidene)pentane-2,4-dione.[1][2]

[3] This nomenclature accurately reflects the presence of an ethoxy group (=CH-O-CH2-CH3)

attached to the central carbon of the pentane-2,4-dione structure.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 3-(Ethoxymethylene)pentane-2,4-dione is

presented in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C8H12O3 [1][3]

Molecular Weight 156.18 g/mol [1][3]

Appearance Clear yellow liquid

Boiling Point 140-142 °C at 15 mmHg

Density 1.01 g/cm³

Refractive Index 1.484

CAS Number 33884-41-2 [1][3]

InChI Key
ITTXGKOHFZJUEX-

UHFFFAOYSA-N
[1][3]

Canonical SMILES CCOC=C(C(=O)C)C(=O)C [1][3]

Experimental Protocols
Synthesis of 3-(Ethoxymethylene)pentane-2,4-dione
The most common and efficient method for the synthesis of 3-(Ethoxymethylene)pentane-
2,4-dione is through the reaction of pentane-2,4-dione (also known as acetylacetone) with

triethyl orthoformate.

Reaction Scheme:

Detailed Experimental Protocol:

Reagents and Equipment:

Pentane-2,4-dione

Triethyl orthoformate

Acetic anhydride (optional, as a dehydrating agent)

Round-bottom flask
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Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

In a clean, dry round-bottom flask, combine one equivalent of pentane-2,4-dione and a

slight excess (1.1 to 1.5 equivalents) of triethyl orthoformate. Acetic anhydride can be

added to the reaction mixture to act as a dehydrating agent and drive the reaction to

completion.

Equip the flask with a reflux condenser.

Heat the reaction mixture to reflux (typically around 120-140 °C) and maintain the reflux

for a period of 2 to 4 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

The ethanol and any unreacted starting materials are removed by distillation under

reduced pressure.

The crude product is then purified by fractional distillation under high vacuum to yield pure

3-(Ethoxymethylene)pentane-2,4-dione as a clear yellow liquid.

Reactivity and Applications in Synthesis
3-(Ethoxymethylene)pentane-2,4-dione is a versatile intermediate in organic synthesis,

primarily due to the presence of both electrophilic and nucleophilic centers. A key application is

in the synthesis of various heterocyclic compounds.

Synthesis of Pyrazole Derivatives
The reaction of 3-(Ethoxymethylene)pentane-2,4-dione with hydrazine derivatives is a

common method for the preparation of substituted pyrazoles, which are important scaffolds in

medicinal chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1267616?utm_src=pdf-body
https://www.benchchem.com/product/b1267616?utm_src=pdf-body
https://www.benchchem.com/product/b1267616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Pyrazole Synthesis:

The following diagram illustrates the general workflow for the synthesis of a pyrazole derivative

from 3-(Ethoxymethylene)pentane-2,4-dione and a substituted hydrazine.

Start Combine 3-(Ethoxymethylene)pentane-2,4-dione
and Hydrazine derivative in a suitable solvent (e.g., Ethanol)

Heat the mixture to reflux
(e.g., 78 °C for Ethanol) Monitor reaction progress by TLC Cool the reaction mixture

and remove the solvent in vacuo
Reaction Complete Purify the crude product by

recrystallization or column chromatography
Obtain the final

Pyrazole derivative

3-(Ethoxymethylene)pentane-2,4-dione
(Versatile Intermediate)

Synthesis of Heterocyclic Scaffolds
(e.g., Pyrazoles, Pyrimidines)

Generation of Compound Libraries

High-Throughput Screening for Biological Activity

Identification of Lead Compounds
for Drug Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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